Cas no 1805600-08-1 (Ethyl 3-bromo-5-methyl-4-nitrobenzoate)

• Product Name: Ethyl 3-bromo-5-methyl-4-nitrobenzoate
• CAS No: 1805600-08-1
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5006526
• Update Time: 2025-10-19

Ethyl 3-bromo-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-methyl-4-nitrobenzoate

• Inchi： 1S/C10H10BrNO4/c1-3-16-10(13)7-4-6(2)9(12(14)15)8(11)5-7/h4-5H,3H2,1-2H3
• InChI Key： GGZLPAUPESXQDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-5-methyl-4-nitrobenzoate

Ethyl 3-bromo-5-methyl-4-nitrobenzoate (CAS No. 1805600-08-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-5-methyl-4-nitrobenzoate (CAS No. 1805600-08-1) is a significant compound in the realm of organic synthesis, particularly in the pharmaceutical industry. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromine and nitro substituents on the benzene ring imparts distinct reactivity, making it a valuable building block for medicinal chemists.

The structural motif of Ethyl 3-bromo-5-methyl-4-nitrobenzoate consists of a benzoate ester moiety attached to a benzene ring substituted with a bromine atom at the 3-position, a methyl group at the 5-position, and a nitro group at the 4-position. This specific arrangement of functional groups enhances its versatility in synthetic transformations. The bromine atom, for instance, is highly reactive and can undergo various coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in constructing biaryl structures. The nitro group, on the other hand, can be reduced to an amine or converted into other functional groups like azides or hydrazines, providing multiple pathways for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 3-bromo-5-methyl-4-nitrobenzoate has emerged as a crucial intermediate in this endeavor. Its application in synthesizing heterocyclic compounds has been particularly noteworthy. Heterocycles are the backbone of many pharmacologically active substances, and their synthesis often requires specialized intermediates like this one. The benzoate ester not only serves as a protecting group but also facilitates subsequent functionalization through hydrolysis or transesterification reactions.

One of the most compelling aspects of Ethyl 3-bromo-5-methyl-4-nitrobenzoate is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds that inhibit kinases and other enzymes involved in cancer progression. The nitro group can be strategically positioned to modulate electronic properties and influence binding affinity to biological targets. Furthermore, the methyl and bromo substituents provide handles for further chemical manipulation, allowing chemists to fine-tune molecular properties such as solubility and metabolic stability.

The pharmaceutical industry has also explored Ethyl 3-bromo-5-methyl-4-nitrobenzoate as a precursor for anti-inflammatory agents. Inflammatory processes are mediated by numerous signaling pathways, and inhibiting key enzymes or receptors involved in these pathways can lead to effective therapeutic interventions. By leveraging the reactivity of this compound, researchers have been able to develop novel derivatives with enhanced anti-inflammatory properties. These derivatives often exhibit better bioavailability and reduced toxicity compared to existing drugs.

Another area where Ethyl 3-bromo-5-methyl-4-nitrobenzoate has shown promise is in the synthesis of antimicrobial agents. Antibiotic resistance remains one of the most pressing challenges in global healthcare, necessitating the discovery of new antibiotics with unique mechanisms of action. The structural features of this compound make it an excellent candidate for generating novel antimicrobial scaffolds. By incorporating additional functional groups or modifying existing ones, chemists can create molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

The synthetic methodologies involving Ethyl 3-bromo-5-methyl-4-nitrobenzoate have also seen significant advancements. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These methods not only reduce reaction times but also improve yields and purity, making them particularly attractive for industrial applications. Additionally, green chemistry principles have been integrated into these processes to minimize waste and environmental impact.

The versatility of Ethyl 3-bromo-5-methyl-4-nitrobenzoate extends beyond pharmaceutical applications. It has found utility in materials science and agrochemical research as well. For example, its derivatives have been investigated as potential components in organic electronic devices due to their ability to form stable conjugated systems. In agrochemistry, novel herbicides and pesticides have been developed using this compound as an intermediate, offering farmers more effective tools for crop protection.

In conclusion, Ethyl 3-bromo-5-methyl-4-nitrobenzoate (CAS No. 1805600-08-1) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly in pharmaceuticals. The ongoing research into its derivatives continues to uncover new possibilities for developing innovative therapeutics that address unmet medical needs. As synthetic chemistry evolves further, it is likely that Ethyl 3-bromo-5-methyl-4-nitrobenzoate will remain at the forefront of molecular innovation.